Cas no 33538-83-9 (3-(2-Methoxyphenyl)propanal)

• Product Name: 3-(2-Methoxyphenyl)propanal
• CAS No: 33538-83-9
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD07772908
• CID: 319579
• PubChem ID: 266744
• Update Time: 2024-10-29

3-(2-Methoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxyphenyl)propanal
• 3-(2-METHOXY-PHENYL)-PROPIONALDEHYDE
• BENZENEPROPANAL, 2-METHOXY-
• 2-METHOXY-BENZENEPROPANAL
• 3-(2-methoxyphenyl)-1-propanal
• 3-(2-Methoxy-phenyl)-propionaldehyd
• 3-(2'-methoxyphenyl)propionaldehyde
• 3-(methoxyphenyl)propionaldehyde
• AC1L6GQ0
• AC1Q6QK7
• CHEMBL79551
• CTK4H0789
• NSC105516
• NSC-105516
• FIMNMFRUQUMXEV-UHFFFAOYSA-N
• 3-(2-Methoxyphenyl)propionaldehyde
• AKOS011897534
• MFCD07772908
• AB42265
• DTXSID90295786
• F19725
• J-510528
• DS-6956
• EN300-1843533
• 33538-83-9
• Z993017838
• SCHEMBL910888
• DB-347452

• MDL： MFCD07772908
• Inchi： 1S/C10H12O2/c1-12-10-7-3-2-5-9(10)6-4-8-11/h2-3,5,7-8H,4,6H2,1H3
• InChI Key： FIMNMFRUQUMXEV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CCC=O

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 1.82670